Cas no 874949-57-2 (Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (4R)-)

Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (4R)- structure
874949-57-2 structure
Product Name:Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (4R)-
CAS No:874949-57-2
MF:C14H20N2
MW:216.322003364563
CID:4273007
PubChem ID:69520680
Update Time:2025-04-24

Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (4R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (4R)-
    • (4R)-2-BENZYLOCTAHYDROCYCLOPENTA[C]PYRROL-4-AMINE
    • SCHEMBL5652995
    • 874949-57-2
    • Inchi: 1S/C14H20N2/c15-14-7-6-12-9-16(10-13(12)14)8-11-4-2-1-3-5-11/h1-5,12-14H,6-10,15H2/t12?,13?,14-/m1/s1
    • InChI Key: AZKBNPLDOBTBBR-JXQTWKCFSA-N
    • SMILES: N1(CC2=CC=CC=C2)CC2[C@H](N)CCC2C1

Computed Properties

  • Exact Mass: 216.162648646Da
  • Monoisotopic Mass: 216.162648646Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.3Ų

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